Cas no 2172135-29-2 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• CAS No: 2172135-29-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5804213
• PubChem ID: 165514817
• Update Time: 2025-11-01

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid
• EN300-1512549
• 2172135-29-2

• Inchi： 1S/C25H28N2O5/c1-16(14-22(28)29)26-23(30)25(12-6-7-13-25)27-24(31)32-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： NCYOOEKHWVRGCS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NC(C)CC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2172135-29-2): A Comprehensive Overview

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2172135-29-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cyclopentylformamide, is characterized by its unique structural features and potential applications in various therapeutic areas.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis, known for its ease of removal and stability under mild conditions. The cyclopentyl formamide moiety, on the other hand, contributes to the compound's overall conformational flexibility and bioactivity. Together, these structural elements make 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid a valuable intermediate in the synthesis of bioactive peptides and small molecules.

Recent studies have highlighted the potential of Fmoc-Cyclopentylformamide in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the cyclopentyl formamide moiety plays a crucial role in modulating the activity of key inflammatory pathways, including NF-κB and MAPK.

In addition to its anti-inflammatory properties, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid has shown promise in cancer research. A study conducted at the National Cancer Institute reported that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of microtubule dynamics, which is essential for cell division and survival. These findings suggest that Fmoc-Cyclopentylformamide derivatives could be developed into effective anticancer drugs with reduced side effects.

The synthesis of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid typically involves multi-step procedures, including the formation of the Fmoc protecting group and subsequent functionalization steps. One common approach is to start with a protected amino acid derivative, such as Fmoc-L-cyclopentylglycine, and then introduce the formamide functionality through a series of chemical transformations. The final product can be purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC).

The stability and solubility properties of Fmoc-Cyclopentylformamide are also important considerations for its practical applications. Research has shown that this compound exhibits good stability under various conditions, including pH variations and temperature changes. However, it is generally more soluble in organic solvents than in water, which can impact its formulation and delivery methods. To address this issue, researchers have explored various strategies, such as encapsulation in nanoparticles or prodrug approaches, to enhance its solubility and bioavailability.

In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2172135-29-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new applications and optimization strategies for this promising compound.